Cas no 863007-14-1 (N-(4-chlorophenyl)-2-cyclohexyl-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)acetamide)

• Product Name: N-(4-chlorophenyl)-2-cyclohexyl-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)acetamide
• CAS No: 863007-14-1
• MF: C₁₈H₂₂ClNO₃S
• MW: 367.890182971954
• CID: 6220176
• PubChem ID: 16798395
• Update Time: 2025-06-14

N-(4-chlorophenyl)-2-cyclohexyl-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-2-cyclohexyl-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)acetamide
• AKOS024595636
• F0678-0003
• N-(4-chlorophenyl)-2-cyclohexyl-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)acetamide
• 863007-14-1
• N-(4-chlorophenyl)-2-cyclohexyl-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)acetamide
• SR-01000008404
• SR-01000008404-1

• Inchi： 1S/C18H22ClNO3S/c19-15-6-8-16(9-7-15)20(17-10-11-24(22,23)13-17)18(21)12-14-4-2-1-3-5-14/h6-11,14,17H,1-5,12-13H2
• InChI Key： ACINYARFJDNZGP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N(C(CC1CCCCC1)=O)C1C=CS(C1)(=O)=O

Computed Properties

• Exact Mass: 367.1008924g/mol
• Monoisotopic Mass: 367.1008924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 62.8Ų

Additional information on N-(4-chlorophenyl)-2-cyclohexyl-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)acetamide

Recent Advances in the Study of N-(4-chlorophenyl)-2-cyclohexyl-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)acetamide (CAS: 863007-14-1)

In recent years, the compound N-(4-chlorophenyl)-2-cyclohexyl-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)acetamide (CAS: 863007-14-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in disease models.

One of the key areas of research has been the investigation of the compound's interaction with specific biological targets. Recent findings suggest that 863007-14-1 exhibits high affinity for certain enzymes involved in inflammatory pathways, making it a potential candidate for the treatment of chronic inflammatory diseases. Structural-activity relationship (SAR) studies have further refined the understanding of how modifications to the cyclohexyl and thiophene moieties can enhance its bioactivity and selectivity.

Another significant advancement is the development of novel synthetic routes for 863007-14-1, which have improved yield and purity while reducing production costs. These methodologies, detailed in recent publications, leverage advanced catalytic systems and green chemistry principles to achieve more sustainable and scalable synthesis. Such innovations are critical for transitioning the compound from laboratory-scale research to potential clinical applications.

In preclinical studies, N-(4-chlorophenyl)-2-cyclohexyl-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)acetamide has demonstrated notable efficacy in animal models of neurodegenerative diseases. Specifically, its ability to modulate oxidative stress and reduce neuroinflammation has positioned it as a promising neuroprotective agent. These findings are supported by robust in vitro and in vivo data, highlighting the compound's potential to address unmet medical needs in neurology.

Despite these promising developments, challenges remain in the clinical translation of 863007-14-1. Issues such as bioavailability, metabolic stability, and potential off-target effects require further investigation. Ongoing research aims to address these hurdles through formulation optimization and the development of prodrug strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, the latest research on N-(4-chlorophenyl)-2-cyclohexyl-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)acetamide underscores its therapeutic potential and highlights the importance of continued investigation. As the scientific community gains deeper insights into its mechanisms and refines its pharmacological profile, this compound may emerge as a valuable tool in the treatment of various diseases. Future studies will likely focus on clinical trials and further optimization to maximize its therapeutic benefits.